5-((3-(pyridin-3-yloxy)azetidin-1-yl)sulfonyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 5-(3-pyridin-3-yloxyazetidin-1-yl)sulfonyl-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C15H13N3O5S/c19-15-17-13-6-12(3-4-14(13)23-15)24(20,21)18-8-11(9-18)22-10-2-1-5-16-7-10/h1-7,11H,8-9H2,(H,17,19)
• InChI Key: YPGKREAQCGMQFC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC3=C(C=C2)OC(=O)N3)OC4=CN=CC=C4
• Molecular Formula: C15H13N3O5S
• Molecular Weight: 347.3 g/mol

Description

5-((3-(pyridin-3-yloxy)azetidin-1-yl)sulfonyl)benzo[d]oxazol-2(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs.

Scientific Research Applications

Synthesis and Antitumor Applications

Research has focused on synthesizing novel compounds with potential antitumor and antibacterial properties. For instance, compounds related to azetidine, such as those involving thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, have been synthesized and evaluated for their in vitro activity against human tumor cell lines, including liver, colon, and lung cancers. These studies highlight the potential of such compounds in developing new anticancer agents with higher activity than standard drugs like doxorubicin (Hafez, Alsalamah, & El-Gazzar, 2017).

Antimicrobial Activity

The antimicrobial activity of azetidine-based compounds has been a significant area of research. New series of compounds synthesized by reacting azetidin-2-one with various substituents have shown promising antibacterial and antifungal activities. These findings underscore the potential of these compounds as new antibacterial agents, providing a foundation for further development in combating microbial resistance (Shah et al., 2014).

Synthesis and Characterization for Antibacterial and Antifungal Applications

Further studies have synthesized and characterized novel compounds, including 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, to evaluate their antibacterial and antifungal properties. These research efforts aim to discover new therapeutic agents with effective antimicrobial activities (Elgemeie et al., 2017).

Drug Delivery Applications

One innovative application of related compounds involves the encapsulation of lipophilic derivatives in water-soluble metalla-cages for drug delivery. This approach aims to improve the bioavailability and efficacy of drugs by facilitating their delivery to specific sites within the body, demonstrating the versatility of these compounds in pharmaceutical development (Mattsson et al., 2010).